Cas no 1539715-24-6 (1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1539715-24-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5851219
• PubChem ID: 82597270
• Update Time: 2025-08-05

1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid
• AKOS022907411
• EN300-1808261
• 1539715-24-6

• Inchi： 1S/C8H9NO3/c10-7(11)8(3-1-4-8)6-2-5-12-9-6/h2,5H,1,3-4H2,(H,10,11)
• InChI Key： GKWZRNZHBPYNOZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CON=2)CCC1)=O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1539715-24-6)

1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid (CAS No. 1539715-24-6) is a heterocyclic compound featuring a cyclobutane ring fused with an oxazole moiety and a carboxylic acid functional group. This unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's molecular formula and precise weight are critical for synthetic chemists designing novel bioactive molecules. Its oxazole ring contributes to its potential as a hydrogen bond acceptor, enhancing interactions in drug-target binding.

In recent years, the demand for heterocyclic building blocks like 1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid has surged due to their role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers frequently search for "synthesis of oxazole derivatives" or "cyclobutane carboxylic acid applications," reflecting its relevance in medicinal chemistry. The compound's rigid cyclobutane scaffold is particularly attractive for modulating conformational flexibility in drug candidates, a hot topic in structure-activity relationship (SAR) studies.

The physicochemical properties of CAS No. 1539715-24-6, such as its logP and aqueous solubility, are frequently analyzed to predict bioavailability. Its carboxylic acid group allows for further derivatization, making it a versatile precursor for amide coupling reactions or esterification. These traits align with industry trends toward fragment-based drug discovery (FBDD), where low-molecular-weight fragments are prioritized for lead optimization.

From an SEO perspective, queries like "buy 1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid" or "CAS 1539715-24-6 suppliers" indicate commercial interest. Laboratories often seek "NMR data for oxazole compounds" or "safety handling of cyclobutane derivatives," underscoring the need for detailed technical documentation. The compound’s potential in catalysis and material science further expands its utility beyond life sciences.

Innovative applications of 1-(1,2-oxazol-3-yl)cyclobutane-1-carboxylic acid include its use in metal-organic frameworks (MOFs) and peptide mimetics. Its thermal stability and compatibility with green solvents resonate with the growing emphasis on sustainable chemistry. As AI-driven molecular docking tools advance, the demand for such high-purity intermediates is expected to rise, particularly in high-throughput screening (HTS) platforms.

In summary, CAS No. 1539715-24-6 represents a multifunctional chemical entity with broad applicability. Its structural novelty and ease of functionalization position it as a key player in next-generation therapeutic development and material innovation. For researchers, understanding its spectroscopic fingerprints and reactivity profiles is essential to unlock its full potential.